Cas no 78685-51-5 (methyl 2,2-dimethyl-3-oxocyclobutane-1-carboxylate)
78685-51-5 structure
Product Name:methyl 2,2-dimethyl-3-oxocyclobutane-1-carboxylate
CAS No:78685-51-5
MF:C8H12O3
MW:156.179082870483
MDL:MFCD21332873
CID:2136571
PubChem ID:12714144
Update Time:2025-04-21
methyl 2,2-dimethyl-3-oxocyclobutane-1-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- methyl 2,2-dimethyl-3-oxocyclobutanecarboxylate
- methyl 2,2-dimethyl-3-oxocyclobutane-1-carboxylate
- Cyclobutanecarboxylic acid, 2,2-dimethyl-3-oxo-, methyl ester
- GYEUKBYFWMJNSM-UHFFFAOYSA-N
- FCH1609346
- PB31192
- AK171593
- CS-0049193
- AKOS025291194
- EN300-1664924
- METHYL2,2-DIMETHYL-3-OXOCYCLOBUTANECARBOXYLATE
- P12907
- SCHEMBL15549635
- AS-51541
- MFCD21332873
- DA-33090
- 78685-51-5
- DDA68551
- 873-841-1
-
- MDL： MFCD21332873
- Inchi： 1S/C8H12O3/c1-8(2)5(4-6(8)9)7(10)11-3/h5H,4H2,1-3H3
- InChI Key： GYEUKBYFWMJNSM-UHFFFAOYSA-N
- SMILES： O=C1CC(C(=O)OC)C1(C)C
Computed Properties
- Exact Mass: 156.078644241g/mol
- Monoisotopic Mass: 156.078644241g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 2
- Complexity: 205
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 43.4
- XLogP3: 0.5
methyl 2,2-dimethyl-3-oxocyclobutane-1-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | ST-M11838-1g |
Methyl 2,2-dimethyl-3-oxocyclobutanecarboxylate - M11838 |
78685-51-5 | 1g |
13395CNY | 2021-05-07 | ||
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | ST-M11838-5g |
Methyl 2,2-dimethyl-3-oxocyclobutanecarboxylate - M11838 |
78685-51-5 | 5g |
40612CNY | 2021-05-07 | ||
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | ST-M11838-10g |
Methyl 2,2-dimethyl-3-oxocyclobutanecarboxylate - M11838 |
78685-51-5 | 10g |
65692CNY | 2021-05-07 | ||
| Chemenu | CM108619-250mg |
methyl 2,2-dimethyl-3-oxocyclobutane-1-carboxylate |
78685-51-5 | 95+% | 250mg |
$239 | 2021-08-06 | |
| Chemenu | CM108619-1g |
methyl 2,2-dimethyl-3-oxocyclobutane-1-carboxylate |
78685-51-5 | 95+% | 1g |
$715 | 2021-08-06 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | ST-M11838-1g |
Methyl 2,2-dimethyl-3-oxocyclobutanecarboxylate - M11838 |
78685-51-5 | 1g |
13395.0CNY | 2021-07-14 | ||
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | ST-M11838-5g |
Methyl 2,2-dimethyl-3-oxocyclobutanecarboxylate - M11838 |
78685-51-5 | 5g |
40612.0CNY | 2021-07-14 | ||
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | ST-M11838-10g |
Methyl 2,2-dimethyl-3-oxocyclobutanecarboxylate - M11838 |
78685-51-5 | 10g |
65692.0CNY | 2021-07-14 | ||
| TRC | M223085-10mg |
Methyl 2,2-Dimethyl-3-oxocyclobutanecarboxylate |
78685-51-5 | 10mg |
$ 50.00 | 2022-06-02 | ||
| TRC | M223085-50mg |
Methyl 2,2-Dimethyl-3-oxocyclobutanecarboxylate |
78685-51-5 | 50mg |
$ 210.00 | 2022-06-02 |
methyl 2,2-dimethyl-3-oxocyclobutane-1-carboxylate Related Literature
-
Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
-
Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
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